Cas no 1197193-32-0 (4-(Methylsulfonyl)-2-piperazinobenzoic acid)

• Product Name: 4-(Methylsulfonyl)-2-piperazinobenzoic acid
• CAS No: 1197193-32-0
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• MDL: MFCD13191615
• CID: 1056237
• Update Time: 2025-09-22

4-(Methylsulfonyl)-2-piperazinobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)-2-(piperazin-1-yl)benzoic acid
• 4-(Methylsulfonyl)-2-(1-piperazinyl)benzoic acid
• 4-(Methylsulfonyl)-2-piperazinobenzoic Acid
• 6009AJ
• SY006926
• AX8173883
• 4-(Methylsulfonyl)-2-piperazinobenzoic acid

• MDL： MFCD13191615
• Inchi： 1S/C12H16N2O4S/c1-19(17,18)9-2-3-10(12(15)16)11(8-9)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3,(H,15,16)
• InChI Key： ASKWQQQKWKPTSH-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=C(C(=O)O)C(=C1)N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 284.08300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 426
• Topological Polar Surface Area: 95.1

Experimental Properties

• PSA: 95.09000
• LogP: 1.67250